Cas no 1804178-88-8 (1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one
• CAS No: 1804178-88-8
• MF: C₁₁H₁₂BrIO
• MW: 367.020854949951
• CID: 4973089
• Update Time: 2025-06-13

1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one

• Inchi： 1S/C11H12BrIO/c1-2-9-4-3-8(6-11(9)13)5-10(14)7-12/h3-4,6H,2,5,7H2,1H3
• InChI Key： KFDKHYUDOIWVMW-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one (CAS No. 1804178-88-8)

1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one (CAS No. 1804178-88-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique bromo and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, reactivity, and potential applications, making it a topic of interest in modern organic chemistry.

The molecular structure of 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one features a propan-2-one backbone substituted with bromo and 4-ethyl-3-iodophenyl groups. This arrangement imparts distinct electronic and steric properties, which are crucial for its role in cross-coupling reactions and catalysis. Recent studies highlight its utility in constructing complex molecules, particularly in the development of bioactive compounds and advanced materials.

In the context of current research trends, 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one aligns with the growing demand for halogenated building blocks in drug discovery. Its iodoaryl moiety is particularly valuable for palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in creating pharmaceutical intermediates. This compound's relevance is further underscored by its potential in green chemistry initiatives, where efficient halogen utilization is prioritized.

From a commercial perspective, CAS No. 1804178-88-8 is often inquired about for its supply availability and purity specifications. Manufacturers and suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of research laboratories and industrial applications. Additionally, its storage conditions and handling protocols are frequently discussed to ensure optimal stability and safety.

The compound's role in medicinal chemistry is another area of interest. Its structural features make it a candidate for modifying pharmacophores or enhancing drug-like properties. For instance, the ethyl and iodo substitutions can influence lipophilicity and binding affinity, critical factors in drug design. This has led to increased searches for structure-activity relationships involving this compound.

Environmental and regulatory aspects of 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one also attract attention. Researchers often explore its degradation pathways and ecotoxicological profiles to align with sustainable chemistry goals. Regulatory compliance, particularly regarding halogenated waste management, is another hot topic tied to this compound.

In summary, 1-Bromo-3-(4-ethyl-3-iodophenyl)propan-2-one (CAS No. 1804178-88-8) is a multifaceted compound with broad applicability in organic synthesis, pharmaceutical research, and material science. Its unique properties and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings.